Cas no 7435-67-8 (N-Acetyldiethanolamine)

• Product Name: N-Acetyldiethanolamine
• CAS No: 7435-67-8
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• MDL: MFCD14602887
• CID: 1767229
• PubChem ID: 9793833
• Update Time: 2025-04-25

N-Acetyldiethanolamine Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N-bis(2-hydroxyethyl)-
• N-acetyl-N,N-di(2-hydroxyethyl)amine
• N-Acetyldiethanolamine

• MDL： MFCD14602887
• Inchi： 1S/C6H13NO3/c1-6(10)7(2-4-8)3-5-9/h8-9H,2-5H2,1H3
• InChI Key： CSSWCWIUAZSBHV-UHFFFAOYSA-N
• SMILES： OCCN(C(C)=O)CCO

Computed Properties

• Exact Mass: 147.08959
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• PSA: 60.77

Additional information on N-Acetyldiethanolamine

Acetamide, N,N-bis(2-hydroxyethyl)-: A Comprehensive Overview

Acetamide, N,N-bis(2-hydroxyethyl)-, also known by its CAS number 7435-67-8, is a versatile compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of acyclonates, which are characterized by their unique ability to form stable amide bonds while retaining hydroxyl groups at specific positions. The compound's structure, featuring two hydroxyethyl groups attached to a central nitrogen atom and bonded to an acetyl group, makes it particularly interesting for applications in drug delivery systems, tissue engineering, and biosensors.

Recent studies have highlighted the potential of Acetamide, N,N-bis(2-hydroxyethyl)- in controlled drug release. Its hydroxyl groups enable the formation of covalent bonds with various biomolecules, such as enzymes, proteins, and nucleic acids, while its amide group provides stability under physiological conditions. This dual functionality makes it an excellent candidate for designing biocompatible polymers that can encapsulate drugs and release them in a controlled manner over time.

In the realm of tissue engineering, researchers have explored the use of Acetamide, N,N-bis(2-hydroxyethyl)- as a building block for scaffold materials. Its ability to form hydrogels through cross-linking has been leveraged to create three-dimensional matrices that mimic the extracellular matrix. These matrices can support cell adhesion, proliferation, and differentiation, making them suitable for applications in wound healing, bone regeneration, and cartilage repair.

The compound's role in biosensor technology is another area of active research. By incorporating Acetamide, N,N-bis(2-hydroxyethyl)- into polymer matrices, scientists have developed sensors that can detect specific biomolecules with high sensitivity and selectivity. The hydroxyl groups on the molecule allow for the functionalization of surfaces, enabling the immobilization of recognition elements such as antibodies, aptamers, or enzymes.

Recent advancements in nanoformulation have further expanded the applications of Acetamide, N,N-bis(2-hydroxyethyl)-. Nanoparticles surface-functionalized with this compound exhibit enhanced targeting and reduced toxicity, making them promising candidates for cancer therapy. The molecule's ability to form stable complexes with anticancer drugs ensures their controlled release at tumor sites, thereby minimizing systemic side effects.

In conclusion, Acetamide, N,N-bis(2-hydroxyethyl)- (CAS NO: 7435-67-8) is a multifaceted compound with a wide range of applications in the biomedical field. Its unique chemical properties make it an invaluable tool for developing advanced materials and technologies that address critical challenges in drug delivery, tissue engineering, and disease diagnostics. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in the advancement of personalized medicine and biotherapeutic innovations.